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Compound of Interest

Compound Name: Isoelemicin

Cat. No.: B132633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isoelemicin, a naturally occurring

phenylpropanoid. The document details its chemical structure, physicochemical properties, and

known biological activities, presenting data in a structured format for ease of reference and

comparison.

Chemical Identity and Structure
Isoelemicin, systematically named 1,2,3-trimethoxy-5-[(E)-prop-1-enyl]benzene, is an organic

compound classified as a phenylpropanoid.[1][2] Its structure is characterized by a benzene

ring substituted with three methoxy groups and a propenyl group.[1] The "(E)" designation

indicates a trans configuration of the double bond in the propenyl side chain.[3] Isoelemicin is

an isomer of elemicin, differing in the position of the double bond in the side chain.[1]

The definitive chemical structure and key identifiers of isoelemicin are provided below:

IUPAC Name: 1,2,3-trimethoxy-5-[(E)-prop-1-enyl]benzene[1][3]

Molecular Formula: C₁₂H₁₆O₃[3][4][5]

Molecular Weight: 208.25 g/mol [3][5]

CAS Number: 5273-85-8[1][3]
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Canonical SMILES: CC=CC1=CC(=C(C(=C1)OC)OC)OC[1]

InChI Key: RRXOQHQFJOQLQR-AATRIKPKSA-N[1]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of isoelemicin is

presented in the table below. This data is crucial for its detection, characterization, and

application in experimental settings.

Property Value Reference(s)

Molecular Formula C₁₂H₁₆O₃ [3][4][5]

Molecular Weight 208.25 g/mol [3][5]

Appearance Oil [1]

Boiling Point
306.00 to 307.00 °C at 760.00

mm Hg (estimated)
[4]

Flash Point
215.00 °F (102.20 °C)

(estimated)
[4]

Vapor Pressure
0.001400 mmHg at 25.00 °C

(estimated)
[4]

Water Solubility
155.4 mg/L at 25 °C

(estimated)
[4]

logP (o/w) 2.810 (estimated) [4]

¹³C NMR Spectroscopy Data available [3]

Mass Spectrometry GC-MS data available [3]

Biological Activities and Potential Applications
Isoelemicin has been identified in various plant species, including Perilla frutescens and

Mitrephora maingayi.[1][3] It has demonstrated a range of biological activities that are of

interest to researchers in drug discovery and development.
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Antimicrobial Properties: Studies have indicated that isoelemicin possesses antibacterial

and antifungal properties.[1] It has shown activity against various bacterial strains, including

Staphylococcus aureus and Escherichia coli, as well as antifungal activity against Candida

albicans and Aspergillus niger.[1]

Antioxidant Activity: The compound has been investigated for its capacity to scavenge free

radicals, suggesting potential as an antioxidant agent.[1]

Psychoactive Effects: Due to its structural similarity to other phenylpropanoids like myristicin,

there is ongoing research into the potential psychoactive properties of isoelemicin, which

may involve interactions with serotonin receptors.[1]

Experimental Protocols
Detailed experimental protocols are essential for the replication and validation of scientific

findings. Below is a representative methodology for the evaluation of the antimicrobial activity

of isoelemicin.

Protocol: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

Preparation of Isoelemicin Stock Solution: Prepare a stock solution of isoelemicin in a

suitable solvent, such as dimethyl sulfoxide (DMSO), at a concentration of 10 mg/mL.

Preparation of Bacterial/Fungal Inoculum: Culture the desired microbial strain (e.g., E. coli,

S. aureus, C. albicans) in an appropriate broth medium until it reaches the mid-logarithmic

phase of growth. Adjust the culture to a concentration of approximately 1.5 × 10⁸ colony-

forming units (CFU)/mL.[6]

Serial Dilution: In a 96-well microtiter plate, perform a serial two-fold dilution of the

isoelemicin stock solution with the appropriate broth medium to achieve a range of

concentrations.[6]

Inoculation: Add the prepared microbial inoculum to each well of the microtiter plate.[6]

Include positive controls (broth with inoculum, no isoelemicin) and negative controls (broth

only).

Incubation: Incubate the plate at 37°C for 24 hours.[6]
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Determination of MIC: The MIC is determined as the lowest concentration of isoelemicin at

which no visible growth (turbidity) of the microorganism is observed.[6]

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the isolation and biological

evaluation of a natural product like isoelemicin.
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Workflow for Natural Product Bioactivity Screening

Isolation and Identification

Biological Evaluation

Plant Material Collection

Extraction (e.g., Hydrodistillation)

Chromatographic Separation (e.g., HPLC, GC)

Structure Elucidation (NMR, MS)

Antimicrobial Assays (MIC, MBC)

Pure Compound (Isoelemicin)

Antioxidant Assays (e.g., DPPH)

Pure Compound (Isoelemicin)

Cytotoxicity Assays

Pure Compound (Isoelemicin)

Mechanism of Action Studies

In Vivo Studies

Click to download full resolution via product page

Caption: A generalized workflow for the isolation, identification, and biological screening of

isoelemicin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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